The interaction of an amorphous metal–organic cage-based solid (aMOC) with miRNA/DNA and its application on a quartz crystal microbalance (QCM) sensor†
Chemical Communications Pub Date: 2019-12-06 DOI: 10.1039/C9CC08014G
Abstract
The interaction between an aMOC and miRNA/DNA is studied and the use of a signal probe DNA (spDNA)@aMOC complex as an effective amplifier in a QCM sensor to detect miRNA is developed. The signal can be significantly enhanced, which leads to improved performance when detecting and distinguishing miRNAs.
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